Cas no 1226445-65-3 (N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide)

• Product Name: N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide
• CAS No: 1226445-65-3
• MF: C₂₀H₂₂N₄O₄S₃
• MW: 478.608080387115
• CID: 5799391
• Update Time: 2025-10-29

N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-N-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide
• 1,4-Piperidinedicarboxamide, N4-[6-(methylsulfonyl)-2-benzothiazolyl]-N1-(2-thienylmethyl)-
• N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide

• Inchi： 1S/C20H22N4O4S3/c1-31(27,28)15-4-5-16-17(11-15)30-19(22-16)23-18(25)13-6-8-24(9-7-13)20(26)21-12-14-3-2-10-29-14/h2-5,10-11,13H,6-9,12H2,1H3,(H,21,26)(H,22,23,25)
• InChI Key： VAMSRQCFUQQDLA-UHFFFAOYSA-N
• SMILES： N1(C(NCC2SC=CC=2)=O)CCC(C(NC2=NC3=CC=C(S(C)(=O)=O)C=C3S2)=O)CC1

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• pka: 9.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide

N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide: A Comprehensive Overview of CAS 1226445-65-3

The chemical compound N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide (CAS 1226445-65-3) represents an intriguing molecule in modern pharmaceutical and biochemical research. This piperidine dicarboxamide derivative has garnered significant attention due to its unique structural features and potential applications in drug discovery. The presence of both benzothiazole and thiophene moieties in its architecture makes it particularly interesting for medicinal chemistry applications.

Recent searches in scientific databases and AI-powered research tools reveal growing interest in sulfonyl-containing heterocycles and their biological activities. The methanesulfonyl benzothiazole component of this compound aligns with current trends in kinase inhibitor development, while the thiophene-methyl piperidine segment offers potential for CNS-targeting applications. Researchers are particularly interested in how the dicarboxamide linkage affects the molecule's physicochemical properties and binding characteristics.

The synthesis of N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide typically involves multi-step organic transformations. Key synthetic challenges include the selective functionalization of the benzothiazole core and the efficient formation of the piperidine dicarboxamide bridge. Advanced purification techniques such as preparative HPLC are often required to obtain material of sufficient purity for biological evaluation.

From a pharmacological perspective, compounds containing benzothiazole sulfonamides have shown promise in various therapeutic areas. The specific combination of methanesulfonyl and thiophene groups in this molecule may influence its pharmacokinetic profile, potentially offering advantages in terms of metabolic stability and membrane permeability. These characteristics are frequently searched topics in drug discovery forums and academic literature.

Analytical characterization of CAS 1226445-65-3 typically employs techniques such as NMR spectroscopy (both 1H and 13C), high-resolution mass spectrometry, and HPLC purity analysis. The methanesulfonyl proton typically appears as a distinctive singlet in the 1H NMR spectrum, while the thiophene protons produce characteristic splitting patterns that aid in structural verification.

In computational chemistry studies, the N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl) moiety has been investigated for its potential as a hydrogen bond acceptor, while the thiophene-methyl group may contribute to π-stacking interactions. These molecular features are increasingly important in virtual screening campaigns and structure-based drug design approaches.

The stability profile of N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide under various conditions is a common research topic. Preliminary studies suggest that the compound demonstrates reasonable stability in solid form at room temperature, though solutions may require protection from light and moisture to prevent degradation of the dicarboxamide functionality.

Patent literature reveals growing interest in benzothiazole-containing dicarboxamides as potential therapeutic agents. While specific applications of CAS 1226445-65-3 remain proprietary in many cases, the structural class has been explored for various indications, reflecting current pharmaceutical industry trends toward targeted therapies.

From a commercial availability perspective, N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide is typically offered by specialized fine chemical suppliers in milligram to gram quantities. The pricing structure reflects the complexity of its synthesis and the need for rigorous quality control to ensure batch-to-batch consistency of this highly functionalized heterocycle.

Future research directions for this compound class may include exploration of its potential in combination therapies or as part of PROTAC (proteolysis targeting chimera) systems. The presence of both hydrogen bond donors and acceptors in the piperidine-1,4-dicarboxamide core makes it particularly interesting for such applications, which are currently hot topics in drug discovery circles.

Environmental and safety considerations for handling CAS 1226445-65-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, appropriate personal protective equipment is recommended when working with this material, in line with good laboratory practice for all sulfonyl-containing compounds.

The analytical data package for N4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide typically includes comprehensive spectroscopic characterization, chromatographic purity assessment, and sometimes solubility profiling. These data points are crucial for researchers evaluating the compound for specific applications or structure-activity relationship studies.

In summary, CAS 1226445-65-3 represents an interesting case study in modern medicinal chemistry, combining multiple privileged structural motifs in a single molecule. Its benzothiazole-sulfonyl and thiophene-piperidine components offer numerous possibilities for further derivatization and biological evaluation, making it a valuable building block in contemporary drug discovery efforts.